Cas no 6135-45-1 (1-(4-fluorophenyl)-3-naphthalen-1-ylthiourea)

• Product Name: 1-(4-fluorophenyl)-3-naphthalen-1-ylthiourea
• CAS No: 6135-45-1
• MF: C₁₇H₁₃FN₂S
• MW: 296.361925840378
• CID: 1627140
• PubChem ID: 681239
• Update Time: 2025-04-21

1-(4-fluorophenyl)-3-naphthalen-1-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-naphthalen-1-ylthiourea
• 1-(4-Fluorophenyl)-3-(1-naphthyl)thiourea
• thiourea, N-(4-fluorophenyl)-N'-1-naphthalenyl-
• 391-71-9
• MLS001183557
• STK018548
• BIM-0046886.P001
• Thiourea, 1-(4-fluorophenyl)-3-(1-naphthyl)-
• DMPBQMHJTUCMCK-UHFFFAOYSA-N
• N-(4-Fluorophenyl)-N'-(1-naphthyl)thiourea #
• N-(4-fluorophenyl)-N'-1-naphthylthiourea
• 6135-45-1
• DTXSID90350501
• SMR000502000
• AKOS000488031
• CHEMBL1529701
• CBMicro_047039
• HMS2827F12

• Inchi： 1S/C17H13FN2S/c18-13-8-10-14(11-9-13)19-17(21)20-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,(H2,19,20,21)
• InChI Key： DMPBQMHJTUCMCK-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)F)NC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 296.07849
• Monoisotopic Mass: 296.07834776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06